Cas no 1501703-21-4 (1-(3-ethoxyphenyl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(3-ethoxyphenyl)-2,2-difluoroethan-1-ol
• CAS No: 1501703-21-4
• MF: C₁₀H₁₂F₂O₂
• MW: 202.197890281677
• CID: 6546319
• PubChem ID: 80604739
• Update Time: 2025-05-21

1-(3-ethoxyphenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxyphenyl)-2,2-difluoroethan-1-ol
• α-(Difluoromethyl)-3-ethoxybenzenemethanol

• Inchi： 1S/C10H12F2O2/c1-2-14-8-5-3-4-7(6-8)9(13)10(11)12/h3-6,9-10,13H,2H2,1H3
• InChI Key： HKBPZYDXXITASV-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C=1)OCC)(O)C(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(3-ethoxyphenyl)-2,2-difluoroethan-1-ol

Research Brief on 1-(3-ethoxyphenyl)-2,2-difluoroethan-1-ol (CAS: 1501703-21-4) in Chemical Biology and Pharmaceutical Applications

The compound 1-(3-ethoxyphenyl)-2,2-difluoroethan-1-ol (CAS: 1501703-21-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug development.

Recent studies have highlighted the role of 1-(3-ethoxyphenyl)-2,2-difluoroethan-1-ol as a key intermediate in the synthesis of novel fluorinated pharmaceuticals. Fluorination is a critical strategy in drug design, as it can enhance metabolic stability, bioavailability, and binding affinity. Researchers have successfully employed this compound in the development of fluorinated analogs of existing drugs, demonstrating improved pharmacokinetic profiles in preclinical models.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the compound's potential as a building block for kinase inhibitors. The difluoroethanol moiety was found to confer enhanced selectivity for specific kinase targets, reducing off-target effects. This discovery opens new avenues for designing more precise therapeutics for cancer and inflammatory diseases.

Another significant advancement involves the compound's application in positron emission tomography (PET) tracer development. The 3-ethoxyphenyl group provides an ideal site for radiofluorination, making 1-(3-ethoxyphenyl)-2,2-difluoroethan-1-ol a valuable precursor for creating diagnostic agents. Recent work has shown promising results in neuroimaging applications, particularly for neurodegenerative disorders.

The safety profile of 1-(3-ethoxyphenyl)-2,2-difluoroethan-1-ol has been extensively evaluated in recent toxicology studies. While generally well-tolerated in animal models, researchers have noted the importance of careful dose optimization due to potential hepatotoxicity at higher concentrations. These findings underscore the need for thorough preclinical evaluation when developing derivatives of this compound.

Looking forward, the versatility of 1-(3-ethoxyphenyl)-2,2-difluoroethan-1-ol suggests it will continue to play an important role in medicinal chemistry. Current research directions include exploring its use in proteolysis-targeting chimeras (PROTACs) and as a scaffold for multifunctional drug candidates. The compound's unique combination of fluorination and ether functionality provides researchers with valuable synthetic flexibility for addressing diverse therapeutic challenges.